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Compound Name:
2-Isopropyl-6-methylphenyl

isothiocyanate

Cat. No.: B1297446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Isopropyl-6-methylphenyl isothiocyanate, with the CAS number 306935-86-4, is an

aromatic isothiocyanate of interest in organic synthesis and potentially in medicinal chemistry.

[1] Isothiocyanates as a class are well-recognized for their diverse biological activities,

including antimicrobial, anti-inflammatory, and anticancer properties, primarily owing to the

electrophilic nature of the -N=C=S functional group. This guide provides a comprehensive

overview of the known chemical properties, a proposed synthesis protocol, and the general

biological context of 2-isopropyl-6-methylphenyl isothiocyanate, acknowledging the limited

specific data available for this particular compound.

Chemical Properties
Quantitative data for 2-isopropyl-6-methylphenyl isothiocyanate is not extensively reported

in the literature. The available information is summarized in the table below. For comparative

purposes, data for the related compound 2-isopropyl-6-methylphenyl isocyanate is also

included.
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Property
2-Isopropyl-6-
methylphenyl
Isothiocyanate

2-Isopropyl-6-
methylphenyl Isocyanate

CAS Number 306935-86-4 102561-43-3

Molecular Formula C₁₁H₁₃NS C₁₁H₁₃NO[2]

Molecular Weight 191.29 g/mol [3] 175.23 g/mol [2]

Physical Form Liquid[3] Colorless or yellowish liquid

Purity ≥95%[3] Not specified

Boiling Point Not available 92°C @ 3mm Hg[2]

Density Not available 1.008 g/mL at 25°C[2]

Refractive Index Not available n20/D 1.526[2]

Solubility Not available
Soluble in organic solvents,

insoluble in water

Synonyms: 2-Isothiocyanato-1-methyl-3-(prop-2-yl)benzene, 3-Isopropyl-2-

isothiocyanatotoluene.[3]

Synthesis
A specific, detailed experimental protocol for the synthesis of 2-isopropyl-6-methylphenyl
isothiocyanate is not readily available in the published literature. However, a plausible

synthetic route can be inferred from general methods for the preparation of aryl

isothiocyanates, starting from the corresponding aniline.

Proposed Synthesis Workflow
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Step 1: Synthesis of 2-Isopropyl-6-methylaniline

Step 2: Conversion to Isothiocyanate

o-Toluidine
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Intermediate
Dithiocarbamate Salt
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Caption: Proposed two-step synthesis of 2-isopropyl-6-methylphenyl isothiocyanate.

Experimental Protocols
Step 1: Synthesis of the Precursor Amine (2-Isopropyl-6-methylaniline)
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A reported method for the synthesis of 2-methyl-6-isopropylaniline involves the Friedel-Crafts

alkylation of o-toluidine with propylene using aluminum trichloride as a catalyst.[4]

Materials: o-Toluidine, propylene, aluminum trichloride, toluene, nitrogen gas.

Procedure:

In a reaction kettle, combine o-toluidine and aluminum trichloride.

Seal the kettle, stir the mixture, and purge with nitrogen gas.

Introduce propylene gas into the kettle.

Heat the reaction mixture to 130-150°C for 4-5 hours.

After the reaction is complete, cool the mixture to room temperature.

Add toluene to dissolve the product, followed by the careful addition of water to quench

the reaction.

Separate the upper oily layer containing the product.

Purify the product by distillation under reduced pressure to obtain 2-isopropyl-6-

methylaniline as a colorless transparent liquid.[4]

Step 2: General Protocol for the Conversion of 2-Isopropyl-6-methylaniline to 2-Isopropyl-6-
methylphenyl Isothiocyanate

A common and facile method for converting anilines to isothiocyanates involves the in-situ

generation and subsequent decomposition of a dithiocarbamate salt.

Materials: 2-Isopropyl-6-methylaniline, carbon disulfide (CS₂), triethylamine (or another

suitable base), tosyl chloride (or another desulfurizing agent), and a suitable organic solvent

(e.g., dichloromethane or acetonitrile).

General Procedure:

Dissolve 2-isopropyl-6-methylaniline in the chosen organic solvent.
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Add triethylamine to the solution.

Cool the mixture in an ice bath and add carbon disulfide dropwise while stirring.

Allow the reaction to stir at room temperature to form the dithiocarbamate salt

intermediate.

Add a solution of tosyl chloride in the solvent dropwise to the reaction mixture.

Continue stirring until the reaction is complete (monitoring by TLC is recommended).

Upon completion, the reaction mixture can be washed with water and the organic layer

separated, dried, and concentrated under reduced pressure to yield the crude

isothiocyanate.

Further purification can be achieved by column chromatography or distillation.

Reactivity and Potential Biological Significance
The reactivity of aryl isothiocyanates is dominated by the electrophilic carbon atom of the

N=C=S group, making it susceptible to nucleophilic attack. This reactivity is the basis for their

biological activity, as they can readily react with nucleophilic groups in biomolecules such as

proteins and peptides.

While no specific biological studies have been reported for 2-isopropyl-6-methylphenyl
isothiocyanate, the broader class of isothiocyanates is known to exhibit a range of biological

effects, including:

Antimicrobial Activity: Isothiocyanates have shown efficacy against various human

pathogens.

Anti-inflammatory Effects: They can modulate inflammatory pathways.

Anticancer Properties: Many isothiocyanates are studied for their potential to inhibit cancer

cell growth and induce apoptosis.

The biological activity of isothiocyanates is often linked to their ability to modulate cellular

signaling pathways. A key pathway influenced by some isothiocyanates is the Keap1-Nrf2
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pathway, which plays a crucial role in the cellular antioxidant response.
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Caption: Generalized Keap1-Nrf2 signaling pathway modulated by some isothiocyanates.

Conclusion
2-Isopropyl-6-methylphenyl isothiocyanate is a specialty chemical with limited available

data. Based on the general chemistry of isothiocyanates, it can be synthesized from its

corresponding aniline and is expected to exhibit reactivity at the isothiocyanate functional

group. While its specific biological activities have not been characterized, the broader class of

isothiocyanates holds significant promise in various therapeutic areas. Further research is

warranted to fully elucidate the chemical and biological properties of this specific compound

and to explore its potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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